Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H7FO2 B8798567 (5-Fluorobenzofuran-3-yl)methanol

(5-Fluorobenzofuran-3-yl)methanol

Cat. No. B8798567
M. Wt: 166.15 g/mol
InChI Key: POIRAUHZMOVJQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07368472B2

Procedure details

At a constant temperature of −60° C. dimethylsulfoxide (3.27 g, 41.8 mmol) in dichloromethane (10 mL) was added to a solution of oxalylchloride (2.65 g, 20.9 mmol) in dichloromethane (30 mL) and the solution was stirred for 15 minutes. 1-(5-Fluorobenzofuran-3-yl)methanol (3.16 g, 19.0 mmol) dissolved in dichloromethane (60 mL) was added dropwise at −60° C. The mixture was stirred for 20 minutes followed by addition of triethylamine (9.61 g, 0.095 mmol). After stirring for 10 minutes, the reaction mixture was allowed to heat to ambient temperature and stirred for additional 20 minutes. The organic fraction was washed successively with 50 mL portions of water, 1N aqueous HCl, saturated aqueous sodium bicarbonate and brine, then dried (MgSO4) and concentrated in vacuo to furnish crude title compound in quantitative yield as a beige crystalline solid. 1H NMR (CDCl3): 7.13 (dt, 1H); 7.50 (dd, 1H); 7.86 (dd, 1H); 8.30 (s, 1H); 10.15 (s, 1H).
Name
dimethylsulfoxide
Quantity
3.27 g
Type
reactant
Reaction Step One
Name
oxalylchloride
Quantity
2.65 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
10 mL
Type
solvent
Reaction Step One
Name
dichloromethane
Quantity
30 mL
Type
solvent
Reaction Step One
Name
1-(5-Fluorobenzofuran-3-yl)methanol
Quantity
3.16 g
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
60 mL
Type
solvent
Reaction Step Two
Name
triethylamine
Quantity
9.61 g
Type
reactant
Reaction Step Three
Name
crude title compound

Identifiers

REACTION_CXSMILES
CS(C)=O.C(Cl)(=O)C(Cl)=O.[F:11][C:12]1[CH:13]=[CH:14][C:15]2[O:19][CH:18]=[C:17]([CH2:20][OH:21])[C:16]=2[CH:22]=1.C(N(CC)CC)C>ClCCl>[F:11][C:12]1[CH:13]=[CH:14][C:15]2[O:19][CH:18]=[C:17]([CH:20]=[O:21])[C:16]=2[CH:22]=1

Inputs

Step One
Name
dimethylsulfoxide
Quantity
3.27 g
Type
reactant
Smiles
CS(=O)C
Name
oxalylchloride
Quantity
2.65 g
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Name
dichloromethane
Quantity
10 mL
Type
solvent
Smiles
ClCCl
Name
dichloromethane
Quantity
30 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
1-(5-Fluorobenzofuran-3-yl)methanol
Quantity
3.16 g
Type
reactant
Smiles
FC=1C=CC2=C(C(=CO2)CO)C1
Name
dichloromethane
Quantity
60 mL
Type
solvent
Smiles
ClCCl
Step Three
Name
triethylamine
Quantity
9.61 g
Type
reactant
Smiles
C(C)N(CC)CC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the solution was stirred for 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added dropwise at −60° C
STIRRING
Type
STIRRING
Details
The mixture was stirred for 20 minutes
Duration
20 min
STIRRING
Type
STIRRING
Details
After stirring for 10 minutes
Duration
10 min
STIRRING
Type
STIRRING
Details
stirred for additional 20 minutes
Duration
20 min
WASH
Type
WASH
Details
The organic fraction was washed successively with 50 mL portions of water, 1N aqueous HCl, saturated aqueous sodium bicarbonate and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 15 min
Name
crude title compound
Type
product
Smiles
FC=1C=CC2=C(C(=CO2)C=O)C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.